![molecular formula C14H18Cl3N3O B6273196 rac-(2R,3S)-2-[5-(pyridin-3-yl)pyridin-3-yl]oxolan-3-amine trihydrochloride, trans CAS No. 2241139-77-3](/img/no-structure.png)
rac-(2R,3S)-2-[5-(pyridin-3-yl)pyridin-3-yl]oxolan-3-amine trihydrochloride, trans
Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound, including the starting materials, the type of reaction, and the conditions under which the reaction takes place .Molecular Structure Analysis
This involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes, including the reactants, products, and conditions of the reaction .Physical And Chemical Properties Analysis
This involves detailing properties such as the compound’s melting point, boiling point, solubility, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-[5-(pyridin-3-yl)pyridin-3-yl]oxolan-3-amine trihydrochloride, trans involves the synthesis of the oxolan-3-amine core followed by the addition of the pyridine rings. The final step involves the formation of the trihydrochloride salt.", "Starting Materials": [ "2,3-epoxypropan-1-amine", "3-pyridylboronic acid", "5-bromo-3-pyridylboronic acid", "Pd(PPh3)4", "K2CO3", "CuI", "3-bromopyridine", "HCl" ], "Reaction": [ "Step 1: Synthesis of oxolan-3-amine core", "a. 2,3-epoxypropan-1-amine is reacted with HCl to form the corresponding hydrochloride salt.", "b. The salt is then reacted with K2CO3 and CuI in DMF to form the oxolan-3-amine core.", "Step 2: Addition of pyridine rings", "a. 3-pyridylboronic acid and 5-bromo-3-pyridylboronic acid are separately reacted with Pd(PPh3)4 in DMF to form the corresponding palladium complexes.", "b. The oxolan-3-amine core is then reacted with the palladium complexes in the presence of K2CO3 and CuI to form the desired compound.", "Step 3: Formation of trihydrochloride salt", "a. The compound is dissolved in HCl and the trihydrochloride salt is formed by precipitation." ] } | |
CAS RN |
2241139-77-3 |
Product Name |
rac-(2R,3S)-2-[5-(pyridin-3-yl)pyridin-3-yl]oxolan-3-amine trihydrochloride, trans |
Molecular Formula |
C14H18Cl3N3O |
Molecular Weight |
350.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
